Cas no 2171418-71-4 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• CAS No: 2171418-71-4
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6188250
• PubChem ID: 165815212
• Update Time: 2025-06-20

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid
• 2171418-71-4
• EN300-1485928
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]butanoic acid

• Inchi： 1S/C23H26N2O5/c1-3-20(22(28)24-14(2)12-21(26)27)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20H,3,12-13H2,1-2H3,(H,24,28)(H,25,29)(H,26,27)/t14?,20-/m1/s1
• InChI Key： RJFRLPURZMUIOO-YBMSBYLISA-N
• SMILES： O(C(N[C@@H](C(NC(C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic Acid (CAS No. 2171418-71-4)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2171418-71-4, represents a novel class of molecules with potential applications in drug development and therapeutic interventions. The intricate structure of this molecule, featuring a combination of amino, carboxylic, and fluorenylmethoxycarbonyl functional groups, makes it a subject of extensive research and interest.

The< strong>fluorenylmethoxycarbonyl moiety is particularly noteworthy as it introduces a rigid aromatic ring system into the molecular framework. This structural feature not only enhances the compound's stability but also influences its interactions with biological targets. The presence of multiple chiral centers, as indicated by the (2R) configuration, further adds to the complexity and specificity of this compound, making it a promising candidate for enantioselective drug design.

In recent years, there has been a growing emphasis on the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The enantiomeric purity of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid is crucial for its potential therapeutic applications. Advanced synthetic methodologies have been employed to achieve high levels of enantiomeric purity, ensuring that the compound exhibits the desired biological activity while minimizing unwanted effects.

The< strong>methoxycarbonyl group in the molecule serves as a protecting group for the amino function, allowing for selective modifications and functionalizations. This feature is particularly useful in multi-step synthetic routes where controlled reactivity is essential. The ability to manipulate these functional groups opens up numerous possibilities for derivative synthesis, enabling the exploration of diverse pharmacological profiles.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a< strong>fluorenylmethoxycarbonyl group into 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid aligns with this trend, making it a valuable asset in the quest for novel therapeutics. The fluorene moiety's extended π-system also facilitates favorable interactions with biological targets, potentially enhancing binding affinity and selectivity.

The< strong>butanamidobutanoic acid backbone of this compound contributes to its solubility and bioavailability, critical factors for any potential drug candidate. The presence of multiple amide linkages not only stabilizes the molecule but also provides multiple sites for further chemical modification. This versatility allows researchers to fine-tune the properties of the compound, optimizing its pharmacological profile for specific therapeutic applications.

In conclusion, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobutanoic acid (CAS No. 2171418-71-4) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research and development. Its unique combination of chiral centers, protective groups, and fluorinated aromatic moieties makes it an attractive candidate for further exploration in drug discovery. As research in this field continues to advance, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.